![molecular formula C19H20O7 B1222579 2-(3,4-Dimethoxyphenyl)-2-oxoethyl 3,4-dimethoxybenzoate](/img/structure/B1222579.png)
2-(3,4-Dimethoxyphenyl)-2-oxoethyl 3,4-dimethoxybenzoate
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Overview
Description
3,4-dimethoxybenzoic acid [2-(3,4-dimethoxyphenyl)-2-oxoethyl] ester is an aromatic ketone.
Scientific Research Applications
Antimicrobial Activity
2-(2,4-Dimethoxyphenyl)-1,3,4-oxadiazole derivatives exhibit significant antimicrobial activity, comparable to commercial antibiotics. These compounds were synthesized using 2,4-dimethoxybenzoic acid as starting material (Mohana, 2013).
Synthesis and Labeling
3,4-Dimethoxybenzoic acid was used as a precursor in the synthesis of various labeled compounds, including papaverine and quinopavine, demonstrating its utility in the synthesis of medically significant compounds (Ithakissios et al., 1974).
Fluorescence and Asymmetric Synthesis
Optically active compounds synthesized from 3,4-dimethoxybenzoic acid derivatives show high fluorescence quantum yields, indicating potential applications in imaging and sensing technologies (Tang & Verkade, 1996).
Antitumor Properties
2-Phenylbenzothiazoles synthesized from 2-(3,4-dimethoxyphenyl)-5-fluorobenzothiazole demonstrate potent antitumor properties, particularly against lung, colon, and breast cancer cell lines, highlighting its potential in cancer therapeutics (Mortimer et al., 2006).
Anticancer and Antimycobacterial Agents
Some derivatives, like 2-(3,4-dimethoxyphenyl)-5-(5-phenylthiophen-2-yl)-1,3,4-oxadiazole, show superior activity against various cancer cell lines, indicating potential for developing new anticancer and antimycobacterial drugs (Polkam et al., 2017).
Chemical Synthesis and Molecular Studies
Its derivatives are used in various chemical synthesis processes and molecular structure studies, contributing to the understanding of molecular interactions and properties (Lv et al., 2009).
Antimicrobial and Anti-Proliferative Activities
N-Mannich bases derived from 5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazole show significant antimicrobial and anti-proliferative activities, highlighting its potential in developing new antimicrobial agents (Al-Wahaibi et al., 2021).
Properties
Molecular Formula |
C19H20O7 |
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Molecular Weight |
360.4 g/mol |
IUPAC Name |
[2-(3,4-dimethoxyphenyl)-2-oxoethyl] 3,4-dimethoxybenzoate |
InChI |
InChI=1S/C19H20O7/c1-22-15-7-5-12(9-17(15)24-3)14(20)11-26-19(21)13-6-8-16(23-2)18(10-13)25-4/h5-10H,11H2,1-4H3 |
InChI Key |
XDZZNXXRZYKSGM-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)C(=O)COC(=O)C2=CC(=C(C=C2)OC)OC)OC |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)COC(=O)C2=CC(=C(C=C2)OC)OC)OC |
Origin of Product |
United States |
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